Cas no 296277-04-8 (Thiourea,N-[(2-ethoxyphenyl)methyl]-)

Thiourea,N-[(2-ethoxyphenyl)methyl]- structure
296277-04-8 structure
Product Name:Thiourea,N-[(2-ethoxyphenyl)methyl]-
CAS No:296277-04-8
MF:C10H14N2OS
MW:210.295960903168
CID:249225
PubChem ID:45094204
Update Time:2025-04-19

Thiourea,N-[(2-ethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-[(2-ethoxyphenyl)methyl]-
    • Thiourea,[(2-ethoxyphenyl)methyl]- (9CI)
    • (2-ethoxyphenyl)methylthiourea
    • 296277-04-8
    • DTXSID90667262
    • N-[(2-Ethoxyphenyl)methyl]thiourea
    • Thiourea, [(2-ethoxyphenyl)methyl]- (9CI)
    • Inchi: 1S/C10H14N2OS/c1-2-13-9-6-4-3-5-8(9)7-12-10(11)14/h3-6H,2,7H2,1H3,(H3,11,12,14)
    • InChI Key: QSBNJCAZDHAMLM-UHFFFAOYSA-N
    • SMILES: S=C(N)NCC1C=CC=CC=1OCC

Computed Properties

  • Exact Mass: 210.08282
  • Monoisotopic Mass: 210.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.4A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 47.28

Thiourea,N-[(2-ethoxyphenyl)methyl]- Related Literature

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